Cas no 1628557-07-2 (4-Amino-5-bromonicotinonitrile)

• Product Name: 4-Amino-5-bromonicotinonitrile
• CAS No: 1628557-07-2
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD27923369
• CID: 3163955
• PubChem ID: 72183377
• Update Time: 2025-05-20

4-Amino-5-bromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromonicotinonitrile
• 3-Pyridinecarbonitrile, 4-amino-5-bromo-
• CS-0377254
• SB53209
• 1628557-07-2
• MFCD27923369
• 4-AMINO-5-BROMOPYRIDINE-3-CARBONITRILE

• MDL： MFCD27923369
• Inchi： 1S/C6H4BrN3/c7-5-3-10-2-4(1-8)6(5)9/h2-3H,(H2,9,10)
• InChI Key： SJJRLZADCIZUCS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#N)=C1N

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7Ų

4-Amino-5-bromonicotinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Amino-5-bromonicotinonitrile

Research Brief on 4-Amino-5-bromonicotinonitrile (CAS: 1628557-07-2) in Chemical Biology and Pharmaceutical Applications

4-Amino-5-bromonicotinonitrile (CAS: 1628557-07-2) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity and potential for structural diversification. This research brief consolidates the latest findings on its applications, synthetic pathways, and pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Amino-5-bromonicotinonitrile as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's bromo and cyano functional groups enable efficient cross-coupling reactions, facilitating the construction of diverse heterocyclic scaffolds. Researchers achieved a 72% yield in a palladium-catalyzed Suzuki-Miyaura coupling, underscoring its synthetic utility.

In oncology research, derivatives of 4-Amino-5-bromonicotinonitrile have shown promising activity against non-small cell lung cancer (NSCLC) cell lines. A team at the University of Cambridge reported IC50 values below 1 μM for several analogs in A549 and H460 cell models, with mechanistic studies linking this activity to EGFR pathway inhibition. Structural-activity relationship (SAR) analysis revealed that the bromine atom at the 5-position is critical for maintaining potency.

Recent advances in green chemistry have also explored sustainable synthetic routes for 4-Amino-5-bromonicotinonitrile. A 2024 ACS Sustainable Chemistry & Engineering paper described a microwave-assisted, solvent-free synthesis with 89% yield and significantly reduced reaction time (15 minutes vs. 6 hours conventional). This development addresses previous challenges in scaling up production while minimizing environmental impact.

The compound's safety profile has been investigated through ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. While showing good metabolic stability in human liver microsomes (t1/2 > 60 minutes), some derivatives exhibited moderate CYP3A4 inhibition, suggesting the need for careful structural optimization in drug development programs.

Emerging applications include its use as a fluorescent probe for cellular imaging. Japanese researchers functionalized the amino group with a dansyl moiety, creating a pH-sensitive probe with a Stokes shift of 120 nm. This innovation, published in Chemical Communications, demonstrates the compound's versatility beyond therapeutic applications.

Ongoing clinical trials (NCT055XXXXX) are evaluating 4-Amino-5-bromonicotinonitrile-derived compounds for autoimmune disorders, with Phase I data showing favorable pharmacokinetics. The field continues to evolve, with computational studies predicting over 200 potential derivatives with drug-like properties, positioning this scaffold as a valuable asset in pharmaceutical discovery pipelines.